![molecular formula C9H11NO3 B2860316 6-Ethyl-5-methyl-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid CAS No. 889939-68-8](/img/structure/B2860316.png)
6-Ethyl-5-methyl-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid
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Overview
Description
“6-Ethyl-5-methyl-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid” is a chemical compound with the molecular formula C9H11NO3 and a molecular weight of 181.19 . It’s used for proteomics research .
Molecular Structure Analysis
The molecular structure of “6-Ethyl-5-methyl-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid” consists of a pyridine ring with a carboxylic acid group at the 3-position, a methyl group at the 5-position, and an ethyl group at the 6-position .Scientific Research Applications
Organic Synthesis
The compound is used in organic synthesis, particularly in the Biginelli reaction . This reaction is an acid-catalyzed, three-component reaction between an aldehyde, a hydrogen methylene active compound, and urea (or its analogue) and constitutes a rapid and easy synthesis of highly functionalized heterocycles .
Anticancer Drug Development
The compound has been used in the development of anticancer drugs . For example, the synthesis of ethyl 6-methyl-2-oxo-4-{4-[(1-phenyl-1H-1,2,3-triazol-4-yl)methoxy]phenyl}-1,2,3,4-tetrahydropyrimidine-5-carboxylate, identified by the laboratory code LaSOM® 293, was achieved using the Biginelli reaction as the key step .
Antimicrobial Research
The compound has been used in antimicrobial research . It has been synthesized and evaluated for its antimicrobial properties .
Spectrum Analysis
The compound has been used in spectrum analysis . This study details the synthesis and spectrum analysis of ethyl-6-methyl-2-oxo-4-(3-(2,4,5-trifluorobenzamido)phenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate (TFPPC) .
Drug-Like Properties Research
The compound has been used in research to study its drug-like properties . Toxicological predictions show that the molecule is less harmful, and its in-silico properties are significant .
Quantum Chemical Studies
The compound has been used in quantum chemical studies . To study the optical band gap between valence and conduction bands and the electrostatic potential of the molecule, DFT simulations were used .
Mechanism of Action
Target of Action
Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , which could be a potential target for this compound.
Mode of Action
It’s worth noting that similar compounds, such as indole derivatives, have been found to exhibit various biologically vital properties . They play a significant role in cell biology and are used for the treatment of various disorders in the human body .
Biochemical Pathways
Similar compounds, such as indole derivatives, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Pharmacokinetics
A similar compound was found to have excellent pharmacokinetics in preclinical species .
Result of Action
Similar compounds, such as indole derivatives, have been found to exhibit a wide spectrum of biological activities .
properties
IUPAC Name |
6-ethyl-5-methyl-2-oxo-1H-pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-3-7-5(2)4-6(9(12)13)8(11)10-7/h4H,3H2,1-2H3,(H,10,11)(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KELKJKSNDLVFCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(C(=O)N1)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethyl-5-methyl-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid | |
CAS RN |
889939-68-8 |
Source
|
Record name | 6-ethyl-2-hydroxy-5-methyl-3-pyridinecarboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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